molecular formula C7H13NO B1469285 1-But-3-enylazetidin-3-ol CAS No. 1343109-21-6

1-But-3-enylazetidin-3-ol

Cat. No. B1469285
CAS RN: 1343109-21-6
M. Wt: 127.18 g/mol
InChI Key: VGCUYYHFCCRHLS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Typically, the description of a chemical compound includes its molecular formula, structure, and other identifiers like CAS number. It may also include the role or use of the compound in various industries or research .


Synthesis Analysis

This involves the study of how the compound is synthesized. It includes the retrosynthetic process, which is the method of working backwards from the product to the starting material .


Molecular Structure Analysis

The molecular structure can be analyzed using various techniques like X-ray diffraction, electron diffraction, and various spectroscopic methods. Software tools like MolView and VESTA can also be used for 3D visualization of the molecular structure .


Chemical Reactions Analysis

This involves studying the reactions the compound undergoes. It includes understanding the reaction mechanisms, the conditions required for the reactions, and the products formed .


Physical And Chemical Properties Analysis

This involves studying properties like density, color, hardness, melting and boiling points, and electrical conductivity. These properties can be measured using various analytical techniques .

Scientific Research Applications

Enzymatic Resolution and Asymmetric Synthesis

Azetidine derivatives, including those structurally related to 1-But-3-enylazetidin-3-ol, have been utilized in the enzymatic resolution of chiral 1,3-amino alcohols. For example, the enzymatic study involving Candida antarctica lipase A (CAL-A) facilitated the transesterification reaction of 3-amino-3-phenyl-1-tert-butyldimethylsilyloxy-propan-1-ol, leading to valuable intermediates for the production of pharmaceuticals such as (S)-dapoxetine (Oliver Torre, V. Gotor‐Fernández, & V. Gotor, 2006).

Industrial Synthesis of Azetidine Derivatives

In industrial contexts, optimized processes for the synthesis of azetidine derivatives, such as 1-Benzylazetidin-3-ol, have been developed. These processes emphasize economic and robust methods for producing azetidine derivatives, which are crucial intermediates for the synthesis of various pharmaceutical compounds (V. Reddy et al., 2011).

Mechanism of Action

This is particularly relevant for bioactive compounds. It involves understanding how the compound interacts with biological systems. For example, how a drug interacts with its target in the body .

Safety and Hazards

Safety data sheets (SDS) are a good source of information for understanding the safety and hazards associated with a chemical compound. They provide information on the risks, precautions, and first aid measures .

Future Directions

This involves understanding the current state of research on the compound and identifying potential future research directions. It could involve new applications of the compound, improving the synthesis process, or developing new variants of the compound .

properties

IUPAC Name

1-but-3-enylazetidin-3-ol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H13NO/c1-2-3-4-8-5-7(9)6-8/h2,7,9H,1,3-6H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VGCUYYHFCCRHLS-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C=CCCN1CC(C1)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H13NO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

127.18 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-But-3-enylazetidin-3-ol

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
1-But-3-enylazetidin-3-ol
Reactant of Route 2
Reactant of Route 2
1-But-3-enylazetidin-3-ol
Reactant of Route 3
Reactant of Route 3
1-But-3-enylazetidin-3-ol
Reactant of Route 4
Reactant of Route 4
1-But-3-enylazetidin-3-ol
Reactant of Route 5
Reactant of Route 5
1-But-3-enylazetidin-3-ol
Reactant of Route 6
Reactant of Route 6
1-But-3-enylazetidin-3-ol

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.